Cas no 1805243-80-4 (4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide)

• Product Name: 4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide
• CAS No: 1805243-80-4
• MF: C₆H₄F₄N₂O₂S
• MW: 244.166773796082
• CID: 4850951
• Update Time: 2025-06-26

4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide

• Inchi： 1S/C6H4F4N2O2S/c7-2-1-12-6(15(11,13)14)3(4(2)8)5(9)10/h1,5H,(H2,11,13,14)
• InChI Key： HEKCHUVFCSXGDQ-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=C(C(=CN=1)F)F)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 0.6
• Topological Polar Surface Area: 81.4

Additional information on 4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide

Introduction to 4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1805243-80-4)

4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 1805243-80-4, represents a class of heterocyclic sulfonamides featuring fluorinated aromatic rings, which are widely recognized for their enhanced biological activity and metabolic stability. The strategic incorporation of fluorine atoms at the 4 and 5 positions, along with a difluoromethyl group at the 3 position, imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery.

The sulfonamide moiety at the 2 position of the pyridine ring is a well-documented pharmacophore that contributes to the compound's interactions with biological targets. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of fluorine substituents further modulates these activities by enhancing binding affinity and reducing susceptibility to metabolic degradation. This combination of structural features makes 4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their potential in developing next-generation therapeutics. The fluorine atoms at the 4 and 5 positions contribute to the molecule's lipophilicity and electronic distribution, which are critical factors in drug-receptor interactions. Additionally, the difluoromethyl group at the 3 position introduces steric hindrance and electron-withdrawing effects, further fine-tuning the compound's pharmacokinetic profile. These attributes have positioned this compound as a key intermediate in synthesizing novel sulfonamide-based drugs.

One of the most compelling aspects of 4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide is its versatility in drug design. Researchers have leveraged its scaffold to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer and infectious disorders. For instance, studies have demonstrated its potential as a precursor in creating small-molecule inhibitors that disrupt critical biological pathways in tumor cells. The fluorinated pyridine core enhances the compound's ability to penetrate biological membranes, improving its bioavailability and therapeutic efficacy.

The synthesis of 4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore its synthetic accessibility for further derivatization.

From a computational chemistry perspective, the electronic structure of 4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies provide insights into how fluorine substitution affects the molecule's reactivity and interaction with biological targets. The calculated binding affinities and molecular dynamics simulations have helped researchers optimize the compound's structure for improved pharmacological activity.

In clinical research settings, derivatives of this compound have shown promise in preclinical trials as potential treatments for various diseases. The sulfonamide group's ability to form hydrogen bonds with biological targets enhances binding specificity, while the fluorinated aromatic ring contributes to sustained drug action. Early-stage trials have highlighted its efficacy in inhibiting key enzymes overexpressed in cancer cells without significant off-target effects. This selective toxicity makes it an attractive candidate for further development into an oncology therapeutic.

The role of fluorinated heterocycles in medicinal chemistry cannot be overstated. Compounds like 4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide exemplify how strategic functionalization can lead to novel drug candidates with improved pharmacological profiles. The integration of cutting-edge synthetic techniques with computational modeling has accelerated the discovery process, enabling faster identification of lead compounds for clinical development.

Future directions in research may focus on exploring analogs of this compound with varying substituents to optimize their biological activity further. Additionally, investigating its potential as a prodrug—a precursor that releases active metabolites within the body—could expand its therapeutic applications. The growing emphasis on sustainable chemistry may also drive innovations in synthesizing this compound using greener methodologies without compromising yield or purity.

In conclusion,4,5-Difluoro-3-(difluoromethyl)pyridine-2-sulfonamide (CAS No. 1805243-80-4) stands as a testament to the innovative strides being made in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for developing next-generation therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound,its significance in drug discovery is expected to grow, paving the way for groundbreaking advancements in medicine.